Cas no 116801-35-5 (Benzenamine, 4-(tetradecylthio)-)
116801-35-5 structure
Product Name:Benzenamine, 4-(tetradecylthio)-
CAS No:116801-35-5
MF:C20H35NS
MW:321.563604593277
CID:1206447
Update Time:2024-08-05
Benzenamine, 4-(tetradecylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-(tetradecylthio)-
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- Inchi: 1S/C20H35NS/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-22-20-16-14-19(21)15-17-20/h14-17H,2-13,18,21H2,1H3
- InChI Key: YXBXTFPWHJEGOF-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(SCCCCCCCCCCCCCC)C=C1
Computed Properties
- Exact Mass: 321.24925
Experimental Properties
- Density: 0.95±0.1 g/cm3(Predicted)
- Melting Point: 45.1-47.2 °C(Solv: ethanol (64-17-5))
- Boiling Point: 453.6±18.0 °C(Predicted)
- PSA: 26.02
- pka: 4.46±0.10(Predicted)
Benzenamine, 4-(tetradecylthio)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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